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Compound of Interest

Compound Name: Desfuroylceftiofur

Cat. No.: B194016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of Desfuroylceftiofur (DFC), the primary active

metabolite of the cephalosporin antibiotic ceftiofur, is paramount in pharmacokinetic studies,

residue analysis, and drug development. This guide provides an objective comparison of

common analytical methods for DFC quantification, supported by experimental data to aid

researchers in selecting the most appropriate technique for their specific needs.

Overview of Quantification Methods
The principal analytical techniques for the quantification of DFC and its derivatives, such as

desfuroylceftiofur acetamide (DCA), include High-Performance Liquid Chromatography with

Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). Microbiological assays also offer a method for determining the bioactivity of ceftiofur

and its active metabolites. Each method presents distinct advantages in terms of sensitivity,

specificity, and throughput.

Comparative Performance Data
The following tables summarize the performance characteristics of various DFC quantification

methods as reported in the scientific literature.

Table 1: Performance of HPLC-UV Methods for Desfuroylceftiofur Quantification
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Matrix Analyte
Linearit
y Range
(µg/mL)

Recover
y (%)

Intra-
assay
Precisio
n
(%RSD)

Inter-
assay
Precisio
n
(%RSD)

LOQ
(µg/mL)

Citation

Plasma

Desfuroyl

ceftiofur

Acetamid

e

0.1 – 100 95 - 104 0.7 - 7.7 3.6 - 8.8 0.1 [1]

Plasma
Desfuroyl

ceftiofur
0.6 - 20

99.7 -

106.59
< 7.8 < 7.8

Not

Reported
[2]

Bovine

Milk
Ceftiofur 1 - 10

95.9 -

97.0

2.51 -

3.69

Not

Reported
0.05 [3]

Bovine

Serum
Ceftiofur 10 90.4 5.29

Not

Reported
0.05 [3]

Drug

Substanc

e

Ceftiofur

Sodium
20 - 120

Not

Reported
Good Good

Not

Reported
[4]

Veterinar

y Oily

Suspensi

on

Ceftiofur

HCl

0.01 –

0.16

mg/ml

100.1 -

101.3
< 2

Not

Reported

0.01

mg/ml
[5]

Table 2: Performance of LC-MS/MS Methods for Desfuroylceftiofur Quantification
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Matrix Analyte

Linearit
y Range
(ng/g or
ng/mL)

Recover
y (%)

Intra-
day
Precisio
n (%CV)

Inter-
day
Precisio
n (%CV)

LOQ
(ng/g or
ng/mL)

Citation

Porcine

Feces

Desfuroyl

ceftiofura

cetamide

30 - 2000

Within

specified

ranges

Within

specified

ranges

Within

specified

ranges

Not

specified
[6][7]

Bovine

Raw Milk

Desfuroyl

ceftiofur-

acetamid

e (DCA)

0.1 - 50

µg/kg

82.52 -

105.86

2.95 -

9.82

6.41 -

7.43
0.1 µg/kg [8]

Cow Milk Ceftiofur

1.701 -

10.13

(matrix-

matched)

Not

Reported

Not

Reported

Not

Reported

1.701

(ESI+),

10.13

(ESI-)

[9]

Bovine

Tissues

(Kidney,

Liver,

Muscle)

Desfuroyl

ceftiofur

Cysteine

Disulfide

(DCCD)

Not

Reported
97 - 107 3.4 - 11.0 3.4 - 11.0

Not

Reported
[10]

Table 3: Performance of a Microbiological Assay for Ceftiofur and its Metabolites

Method
Test
Organism

Linearity
Range
(µg/mL)

Precision
(%RSD)

Notes Citation

Cylinder

Plate Assay

Micrococcus

luteus ATCC

10240

2.0 - 8.0

0.6 - 0.8

(intra-

analyst), 1.0 -

1.1 (inter-

day), 0.8

(inter-analyst)

Quantifies the

bioactivity of

ceftiofur and

its active

metabolites.

[11][12]
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Experimental Workflows and Protocols
Detailed methodologies are crucial for reproducing and comparing analytical results. The

following sections provide an overview of the experimental protocols for the discussed

quantification methods.

HPLC-UV Quantification of Desfuroylceftiofur Acetamide
in Plasma
This method involves a derivatization step to convert ceftiofur and its desfuroylceftiofur
metabolites into a stable acetamide derivative for quantification.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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